Cas no 2490508-82-0 (Syk Inhibitor II hydrochloride)

• Product Name: Syk Inhibitor II hydrochloride
• CAS No: 2490508-82-0
• MF: C₁₄H₁₆ClF₃N₆O
• MW: 376.764651298523
• CID: 6795024
• PubChem ID: 45263786
• Update Time: 2025-06-13

Syk Inhibitor II hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490508-82-0
• CS-0618408
• Syk Inhibitor II (hydrochloride)
• 2-((2-Aminoethyl)amino)-4-((3-(trifluoromethyl)phenyl)amino)pyrimidine-5-carboxamide hydrochloride
• HY-112390C
• AKOS040759856
• TS-10003
• CHEMBL558969
• Pyrimidineamide1
• 227449-73-2
• Syk Inhibitor II hydrochloride

• Inchi： 1S/C14H15F3N6O.ClH/c15-14(16,17)8-2-1-3-9(6-8)22-12-10(11(19)24)7-21-13(23-12)20-5-4-18;/h1-3,6-7H,4-5,18H2,(H2,19,24)(H2,20,21,22,23);1H
• InChI Key： PVURZQHSTKFHCH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=C(C=1)NC1C(C(N)=O)=CN=C(N=1)NCCN)(F)F

Computed Properties

• Exact Mass: 376.1026213g/mol
• Monoisotopic Mass: 376.1026213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on Syk Inhibitor II hydrochloride

Comprehensive Overview of Syk Inhibitor II Hydrochloride (CAS 2490508-82-0): Mechanism, Applications, and Research Insights

Syk Inhibitor II hydrochloride (CAS 2490508-82-0) is a potent and selective small-molecule inhibitor targeting the spleen tyrosine kinase (Syk), a critical regulator of immune signaling pathways. With the growing interest in kinase inhibitors for therapeutic and research applications, this compound has garnered attention for its potential in modulating inflammatory and autoimmune responses. Researchers frequently search for terms like "Syk inhibitor clinical trials", "Syk signaling pathway", and "Syk inhibitor solubility", reflecting its relevance in both academic and pharmaceutical fields.

The compound's mechanism of action involves binding to the ATP-binding site of Syk, thereby inhibiting its phosphorylation activity. This disruption affects downstream signaling cascades, including B-cell receptor (BCR) and Fc receptor (FcR) pathways, which are implicated in conditions like rheumatoid arthritis and chronic lymphocytic leukemia. Recent studies highlight its utility in exploring immune-mediated diseases, with publications often citing keywords such as "Syk inhibitor pharmacokinetics" and "Syk inhibitor structure-activity relationship".

From a technical perspective, Syk Inhibitor II hydrochloride exhibits high purity (>98%) and stability under standard laboratory conditions. Its solubility in DMSO (up to 50 mM) makes it suitable for in vitro assays, while its hydrochloride salt form enhances bioavailability for in vivo studies. Researchers optimizing experimental protocols frequently inquire about "Syk inhibitor working concentration" or "Syk inhibitor cell permeability", underscoring the need for precise dosing guidelines.

In the context of current trends, the compound aligns with the rising demand for targeted immunomodulators. The global focus on precision medicine has amplified interest in Syk as a therapeutic target, particularly for conditions with limited treatment options. Searches for "Syk inhibitor vs BTK inhibitor" or "Syk inhibitor combination therapy" reflect comparative analyses in drug development pipelines. Notably, its potential synergy with checkpoint inhibitors in oncology is an active area of investigation.

Quality control of Syk Inhibitor II hydrochloride (CAS 2490508-82-0) is rigorously maintained through HPLC and mass spectrometry validation, ensuring batch-to-batch consistency. Storage recommendations (-20°C, desiccated) and handling precautions (use of PPE) are frequently addressed in technical FAQs, responding to queries like "Syk inhibitor stability in PBS" or "Syk inhibitor light sensitivity". These details are crucial for reproducibility in published research.

Emerging applications extend to neuroinflammation and fibrotic disorders, broadening the compound's translational potential. The scientific community actively discusses its role in COVID-19-related cytokine storms, with preprint servers mentioning searches for "Syk inhibitor ARDS treatment". Such interdisciplinary connections enhance its visibility in literature databases and grant proposals.

For researchers sourcing this compound, vendor comparisons often center on "Syk Inhibitor II hydrochloride price" and "bulk Syk inhibitor suppliers". Competitive pricing and certified synthesis documentation (including COA and NMR spectra) significantly influence procurement decisions. The compound's catalog number (where applicable) and shipping stability data are equally critical for international collaborations.